Cas no 2228541-04-4 (3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 2228541-04-4
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 5868196
• PubChem ID: 165900100
• Update Time: 2025-11-03

3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one
• EN300-1945536
• 2228541-04-4

• Inchi： 1S/C10H8BrF3O/c1-6-2-3-8(11)7(4-6)5-9(15)10(12,13)14/h2-4H,5H2,1H3
• InChI Key： XDUBJXKAGJUVNB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 279.97106g/mol
• Monoisotopic Mass: 279.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one

Recent Advances in the Study of 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS: 2228541-04-4)

The compound 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS: 2228541-04-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This trifluoromethyl ketone derivative is of particular interest due to its potential applications in drug discovery and development, especially as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its reactivity, stability, and potential biological activities, making it a promising candidate for further investigation.

One of the primary focuses of current research is the role of 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one in the synthesis of novel enzyme inhibitors. The trifluoromethyl group in this compound is known to enhance binding affinity and metabolic stability, which are critical properties for drug candidates. Recent publications have highlighted its utility in the development of inhibitors targeting serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one and its subsequent conversion into potent inhibitors of fatty acid amide hydrolase (FAAH). The study reported that the compound exhibited excellent selectivity and potency, with IC50 values in the nanomolar range. These findings suggest that 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one could serve as a valuable scaffold for the design of next-generation FAAH inhibitors.

Another area of interest is the compound's potential application in agrochemical research. A recent patent application (WO2023051234) describes the use of 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one as a precursor for the synthesis of novel herbicides. The patent highlights the compound's ability to undergo various chemical transformations, yielding derivatives with herbicidal activity against a broad spectrum of weeds. This underscores the versatility of 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one in both pharmaceutical and agricultural contexts.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one. Recent studies have addressed these issues by exploring alternative synthetic routes and purification methods. For instance, a 2024 paper in Organic Process Research & Development reported a scalable and cost-effective synthesis of the compound using continuous flow chemistry, which significantly improved yield and purity compared to traditional batch methods.

In conclusion, 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS: 2228541-04-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in enzyme inhibition and agrochemical development, coupled with advances in synthetic methodologies, position it as a key player in future drug discovery and agricultural innovation. Further research is warranted to fully exploit its potential and address remaining challenges in its utilization.